Cas no 1859866-47-9 (3-(Cyclohex-3-en-1-yl)morpholine)

• Product Name: 3-(Cyclohex-3-en-1-yl)morpholine
• CAS No: 1859866-47-9
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5564268
• PubChem ID: 130930550
• Update Time: 2025-05-20

3-(Cyclohex-3-en-1-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 1859866-47-9
• 3-(cyclohex-3-en-1-yl)morpholine
• EN300-1814812
• 3-(Cyclohex-3-en-1-yl)morpholine

• Inchi： 1S/C10H17NO/c1-2-4-9(5-3-1)10-8-12-7-6-11-10/h1-2,9-11H,3-8H2
• InChI Key： NHDJBYXEENSHIV-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1CC=CCC1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(Cyclohex-3-en-1-yl)morpholine

3-(Cyclohex-3-en-1-yl)morpholine: A Comprehensive Overview

The compound 3-(Cyclohex-3-en-1-yl)morpholine (CAS No. 1859866-47-9) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a cyclohexene substituent. The morpholine moiety, a six-membered ring containing one oxygen atom and one nitrogen atom, is a common structural element in many bioactive compounds. The cyclohexene group, on the other hand, introduces additional complexity and potential for reactivity.

Recent studies have highlighted the importance of 3-(Cyclohex-3-en-1-yl)morpholine in drug discovery. Its structure allows for a wide range of interactions with biological systems, making it a valuable tool in the development of new therapeutic agents. For instance, researchers have explored its potential as a modulator of various cellular pathways, including those involved in inflammation and neurodegenerative diseases.

The synthesis of 3-(Cyclohex-3-en-1-yl)morpholine involves a series of carefully designed reactions to ensure high purity and yield. One common approach is the nucleophilic substitution reaction, where the morpholine ring is formed by reacting an appropriate amine with an alkyl halide. The cyclohexene group is then introduced through a subsequent coupling reaction, often utilizing palladium catalysts to facilitate the process.

One of the most exciting developments in the study of 3-(Cyclohex-3-en-1-yl)morpholine is its application in medicinal chemistry. Scientists have found that this compound exhibits potent anti-inflammatory properties, which could be harnessed to develop new treatments for conditions such as arthritis and inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for neuroprotective therapies.

In terms of pharmacokinetics, 3-(Cyclohex-3-en-1-y